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CAS No.: 68437-32-1
Cat. No.: B1208959
Get Quote
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Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides guidance for the occupational handling of Entamizole (a
compound containing Metronidazole and Diloxanide Furoate) in a laboratory or drug
development setting. It is not intended for patient information. All procedures must be
performed in accordance with your institution's Chemical Hygiene Plan and applicable local,
state, and federal regulations.

Immediate Safety and Hazard Assessment

Entamizole is a combination of two active pharmaceutical ingredients (APIs): Metronidazole
and Diloxanide Furoate. For occupational handling, precautions must be based on the
component with the highest hazard profile, which is Metronidazole.

o Metronidazole: Classified as a suspected carcinogen (H351) and suspected of causing
genetic defects (H341).[1][2] It may also cause skin, eye, and respiratory irritation.[1][2]

o Diloxanide Furoate: Generally considered not hazardous, although some sources classify it
as harmful if swallowed.[3][4][5]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1208959#bc-rfq
https://www.benchchem.com/product/b1208959/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-entamizole
https://www.benchchem.com/product/b1208959/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-entamizole
https://static.cymitquimica.com/products/45/pdf/sds-1204805.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-603_GB.pdf
https://static.cymitquimica.com/products/45/pdf/sds-1204805.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-603_GB.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1147/Diloxanide-furoate-SDS-MedChemExpress.pdf
https://www.carlroth.com/medias/SDB-1KN8-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjQ3OTN8YXBwbGljYXRpb24vcGRmfGFEQmtMMmd5TWk4NU1qQTJNekV4TURVNU5EZzJMMU5FUWw4eFMwNDRYMFJGWDBWT0xuQmtaZ3w5NGIzMmJiZTMxZTM0ZGUzOGY4M2IzNGRhZjc3MWQwMTM3ZTExMTRkZWFmMWQ4Yzc5Y2E5MDM1MzMwN2E4Zjk5
https://www.osti.gov/biblio/293272
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208959?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Due to the properties of Metronidazole, Entamizole powder should be handled as a hazardous

drug, minimizing all potential exposure through inhalation and skin contact.

Quantitative Exposure Data

Occupational Exposure Limits (OELs) for Metronidazole have been established by various

international bodies, though they are not entirely consistent. No established OELs were found

for Diloxanide Furoate.[3] In the absence of a specific OEL for the mixture, it is prudent to

adhere to the most conservative limit established for Metronidazole and maintain all exposures
to As Low As Reasonably Achievable (ALARA).

Issuing

Substance Limit Type ] Value Notes
Authority
) Time-Weighted
) Multiple (e.qg.,
Metronidazole TWA ) ] 10 mg/m3 Average over 8
Belgium, Spain)
hours.[6]
Time-Weighted
TWA Switzerland 3 mg/m3 Average over 8
hours.[6]
German
Germany (TRGS Occupational
AGW (Inhalable) 10 mg/m3 o
900) Exposure Limit.
[4]
German
Occupational
AGW Germany (TRGS o
] 1.25 mg/m3 Exposure Limit
(Respirable) 900) ]
for the respirable
fraction.[4]
. . No occupational
Diloxanide ) o
OEL Not Established - exposure limit
Furoate

values found.[3]

Personal Protective Equipment (PPE) Protocol
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A risk assessment should precede any handling of Entamizole. The following PPE is the

minimum required for handling Entamizole powder outside of a primary containment device

(e.g., glove box).

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with powder-
free nitrile gloves tested for
chemotherapy drug resistance
(e.g., meeting ASTM D6978
standard).

Prevents skin contact with a
suspected carcinogen and
mutagen. Double-gloving is a
best practice for handling
hazardous drugs.[7][8][9] The
outer glove should be removed
and disposed of as
contaminated waste

immediately after handling.

Body Protection

Disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting knit

cuffs.

Protects skin and personal
clothing from contamination.
Gowns should be changed
regularly and immediately if

contaminated.[9]

Eye/Face Protection

ANSI Z87.1-compliant safety
goggles or a full-face shield if

there is a splash hazard.

Protects eyes from airborne

powder and potential splashes.

[6]19]

Respiratory Protection

A minimum of a fit-tested N95
respirator should be used
when handling powders
outside of a containment

device.

Protects against inhalation of
fine particles, a primary route
of exposure for potent

compounds.[6]

Foot Protection

Disposable shoe covers
should be worn over closed-

toe, non-perforated shoes.

Prevents the tracking of
contamination out of the

designated handling area.[7]

Diagram: PPE Selection Workflow for Entamizole
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Start: Task involves
handling Entamizole

Conduct Risk Assessment:
- Quantity handled?
- Potential for aerosolization?

Is work performed in a
primary containment device?
(e.g., Glovebox, Vented Hood)

Required PPE:
- Double Nitrile Gloves Required PPE:
- Disposable Gown - Double Nitrile Gloves
- Goggles/Face Shield - Disposable Gown
- N95 Respirator (Fit-Tested) - Safety Glasses
- Shoe Covers

Follow Standard
Operating Procedure

Click to download full resolution via product page

Caption: PPE selection workflow for handling Entamizole.

Operational Plan: Step-by-Step Guidance
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This protocol outlines the essential steps for safely weighing and preparing a solution of
Entamizole powder.

4.1. Preparation:

Designate Area: Cordon off a designated area for handling Entamizole. Post warning signs
indicating a hazardous drug is in use.

» Verify Equipment: Ensure a certified chemical fume hood or ventilated balance enclosure is
functioning correctly.

o Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware,
etc.) and place them on a disposable, plastic-backed absorbent mat inside the fume hood.

o Don PPE: Put on all required PPE as per the protocol above before entering the designated
area. The outer gloves go over the cuff of the gown.[7]

4.2. Handling Procedure (in a Fume Hood):

e Weighing: Carefully weigh the required amount of Entamizole powder using a tared weigh
boat. Avoid creating dust by using gentle motions.

o Solubilization: Place the weigh boat inside the destination flask. Add the solvent slowly down
the side of the flask to rinse any remaining powder from the weigh boat.

e Mixing: Cap the flask securely and mix as required (stirring, sonicating) within the fume
hood.

e Post-Handling Decontamination:

o Wipe down all external surfaces of the container with a suitable deactivating agent (e.g.,
70% isopropanol, followed by sterile water).

o Wipe down the work surface within the fume hood.

4.3. Doffing PPE:
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» Remove Outer Gloves: Before exiting the fume hood, remove the outer pair of gloves and
dispose of them in the hazardous waste bin inside the hood.

o Exit & Doff: Exit the designated area. Remove shoe covers, gown, face/eye protection, and
finally the inner gloves, disposing of each item into the designated hazardous waste
container.

e Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Disposal Plan

All waste generated from handling Entamizole must be treated as hazardous pharmaceutical
waste.

e Segregation: Do not mix Entamizole waste with general, biohazardous, or non-hazardous
chemical waste.[10]

o Waste Containers:

o Solids: All contaminated solid waste (gloves, gowns, shoe covers, weigh boats, absorbent
pads) must be placed in a clearly labeled, sealed container designated for hazardous
pharmaceutical waste. These are often black containers.[3][11]

o Sharps: Contaminated needles and syringes must be placed in a puncture-resistant
sharps container specifically for hazardous chemical waste.

o Liquids: Unused solutions or rinsates should be collected in a compatible, sealed, and
clearly labeled hazardous waste container. Do not dispose of Entamizole solutions down
the drain.[12][13]

o Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
names ("Metronidazole,"” "Diloxanide Furoate"), and the date.[14]

o Collection: Arrange for professional disposal through your institution's Environmental Health
& Safety (EHS) office or a licensed hazardous waste disposal service.[10][11]
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Experimental Protocols Cited

No specific experimental protocols for the handling of Entamizole were found in the literature
search. The operational plan provided in Section 4 is based on established best practices for
the safe handling of hazardous pharmaceutical powders in a laboratory setting.[7] Researchers
should develop and validate detailed, task-specific Standard Operating Procedures (SOPS) in
consultation with their institution's safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1208959/docs#essential-safety-and-logistical-
information-for-handling-entamizole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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